Cas no 61024-97-3 (Benzene, 1-bromo-5-(1,1-dimethylethyl)-2,3-dimethyl-)

Benzene, 1-bromo-5-(1,1-dimethylethyl)-2,3-dimethyl- structure
61024-97-3 structure
Product Name:Benzene, 1-bromo-5-(1,1-dimethylethyl)-2,3-dimethyl-
CAS No:61024-97-3
MF:C12H17Br
MW:241.167382955551
CID:494081
PubChem ID:12307748
Update Time:2025-04-19

Benzene, 1-bromo-5-(1,1-dimethylethyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-5-(1,1-dimethylethyl)-2,3-dimethyl-
    • 1-bromo-5-tert-butyl-2,3-dimethylbenzene
    • Inchi: 1S/C12H17Br/c1-8-6-10(12(3,4)5)7-11(13)9(8)2/h6-7H,1-5H3
    • InChI Key: MKOFENJYAHJXJD-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=C(C)C=C(C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 240.05141
  • Monoisotopic Mass: 240.05136g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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